Cas no 1158736-03-8 (N-Methyl-N-(methylsulfonyl)-β-alanine)

• Product Name: N-Methyl-N-(methylsulfonyl)-β-alanine
• CAS No: 1158736-03-8
• MF: C₅H₁₁NO₄S
• MW: 181.21014046669
• MDL: MFCD11934935
• CID: 1070319
• PubChem ID: 39237378
• Update Time: 2025-06-29

N-Methyl-N-(methylsulfonyl)-β-alanine Chemical and Physical Properties

Names and Identifiers

• 3-(N-Methylmethylsulfonamido)propanoic acid
• N-Methyl-N-(methylsulfonyl)-beta-alanine
• 3-(Methanesulfonyl-methyl-amino)-propanoic acid
• 3-(Methanesulfonyl-methyl-amino)-propionic acid
• 3-(N-methylmethanesulfonamido)propanoic acid
• Ambcb4033289
• BB 0241002
• I14-28883
• KB-95377
• MolPort-008-154-177
• AKOS005173601
• EN300-132523
• N-(Methanesulfonyl)-N-methyl-beta-alanine
• DTXSID50653565
• ALBB-012410
• LS-03891
• 3-[methyl(methylsulfonyl)amino]propanoic acid
• MFCD11934935
• beta-alanine, N-methyl-N-(methylsulfonyl)-
• G21975
• 1158736-03-8
• N-Methyl-N-(methylsulfonyl)-β-alanine

• MDL： MFCD11934935
• Inchi： 1S/C5H11NO4S/c1-6(11(2,9)10)4-3-5(7)8/h3-4H2,1-2H3,(H,7,8)
• InChI Key： VEJPQJKBENJNFK-UHFFFAOYSA-N
• SMILES： S(C)(N(C)CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 181.04087901g/mol
• Monoisotopic Mass: 181.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 83.1Ų

N-Methyl-N-(methylsulfonyl)-β-alanine Security Information

• HazardClass：IRRITANT

Additional information on N-Methyl-N-(methylsulfonyl)-β-alanine

N-Methyl-N-(methylsulfonyl)-β-alanine (CAS No. 1158736-03-8): An Overview of a Versatile Compound in Pharmaceutical Research

N-Methyl-N-(methylsulfonyl)-β-alanine (CAS No. 1158736-03-8) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique properties and potential applications. This compound, also known as N-Me-N-MeSO2-β-alanine, is a derivative of β-alanine, a non-essential amino acid, with additional functional groups that enhance its chemical and biological activities.

The structure of N-Methyl-N-(methylsulfonyl)-β-alanine consists of a β-alanine backbone with a methyl group and a methylsulfonyl group attached to the nitrogen atom. This specific arrangement of functional groups imparts the compound with several interesting properties, including enhanced solubility, stability, and reactivity. These characteristics make it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of N-Methyl-N-(methylsulfonyl)-β-alanine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the neuroprotective effects of this compound in models of Parkinson's disease. The results showed that N-Methyl-N-(methylsulfonyl)-β-alanine effectively reduced oxidative stress and prevented neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

In addition to its neuroprotective properties, N-Methyl-N-(methylsulfonyl)-β-alanine has also been explored for its anti-inflammatory effects. A 2021 study in the European Journal of Pharmacology demonstrated that this compound significantly inhibited the production of pro-inflammatory cytokines in vitro, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of N-Methyl-N-(methylsulfonyl)-β-alanine has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity make it an attractive option for long-term therapeutic use.

In the realm of drug delivery, N-Methyl-N-(methylsulfonyl)-β-alanine has been utilized as a carrier molecule to enhance the delivery of other therapeutic agents. A study published in Biomaterials in 2023 investigated the use of this compound as a carrier for targeted drug delivery to cancer cells. The results indicated that conjugating anticancer drugs with N-Methyl-N-(methylsulfonyl)-β-alanine improved their cellular uptake and efficacy, offering a novel approach to cancer therapy.

The synthesis of N-Methyl-N-(methylsulfonyl)-β-alanine involves several well-established chemical reactions, making it accessible for large-scale production. The most common synthetic route involves the reaction of β-alanine with methyl methanesulfonate followed by methylation. This process can be optimized to achieve high yields and purity, ensuring consistent quality for research and commercial applications.

In conclusion, N-Methyl-N-(methylsulfonyl)-β-alanine (CAS No. 1158736-03-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for various therapeutic applications, including neuroprotection, anti-inflammation, and drug delivery. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.